Cas no 1379970-38-3 (3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine)

• Product Name: 3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine
• CAS No: 1379970-38-3
• MF: C₈H₁₁ClF₃N₃
• MW: 241.64125084877
• CID: 6378028
• PubChem ID: 83899116
• Update Time: 2025-08-03

3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine
• 3-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propan-1-amine
• 1379970-38-3
• EN300-1937549

• Inchi： 1S/C8H11ClF3N3/c1-15-7(9)5(3-2-4-13)6(14-15)8(10,11)12/h2-4,13H2,1H3
• InChI Key： LCBOFVFQVMUJIO-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)(F)F)=NN1C)CCCN

Computed Properties

• Exact Mass: 241.0593595g/mol
• Monoisotopic Mass: 241.0593595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine

Research Briefing on 3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine (CAS: 1379970-38-3)

In recent years, the compound 3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine (CAS: 1379970-38-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole core and trifluoromethyl group, has shown promising potential in various therapeutic applications, including as a key intermediate in the synthesis of bioactive compounds. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, pharmacological properties, and potential applications.

The synthesis of 3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine has been optimized in several recent studies. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel, high-yield synthetic route that utilizes a palladium-catalyzed cross-coupling reaction to introduce the trifluoromethyl group efficiently. This method not only improves the overall yield but also reduces the formation of by-products, making it more suitable for large-scale production. The study also highlighted the compound's stability under various physiological conditions, which is critical for its potential use in drug development.

Pharmacological evaluations of 3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine have revealed its potential as a modulator of specific enzyme pathways. For instance, a recent in vitro study demonstrated its inhibitory activity against certain kinases involved in inflammatory responses. The compound exhibited a half-maximal inhibitory concentration (IC50) in the low micromolar range, suggesting its potential as a lead compound for the development of anti-inflammatory agents. Further mechanistic studies are underway to elucidate its precise mode of action and selectivity.

In addition to its kinase inhibitory properties, 3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine has also been investigated for its role in central nervous system (CNS) disorders. Preliminary data from animal models indicate that the compound can cross the blood-brain barrier and exhibit neuroprotective effects. These findings were published in a 2024 study in Neuropharmacology, which suggested that the compound's trifluoromethyl group may enhance its bioavailability and CNS penetration. However, further toxicological and pharmacokinetic studies are required to assess its safety profile.

The versatility of 3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine extends beyond its direct pharmacological applications. Recent research has explored its use as a building block in the synthesis of more complex molecules. For example, a 2023 study in Organic Letters described its incorporation into a series of novel heterocyclic compounds with potential anticancer activity. The study reported that derivatives of this compound exhibited selective cytotoxicity against certain cancer cell lines, opening new avenues for drug discovery.

Despite these promising findings, challenges remain in the development of 3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine-based therapeutics. Issues such as metabolic stability, potential off-target effects, and scalability of synthesis need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, 3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropan-1-amine (CAS: 1379970-38-3) represents a promising candidate in the field of chemical biology and drug development. Its unique structural features and diverse pharmacological activities make it a valuable subject of ongoing research. Continued exploration of its synthetic routes, mechanistic insights, and therapeutic potential will undoubtedly contribute to advancements in the field.